Cas no 115835-41-1 (1,2-Benzenediamine,N1-ethyl-4-methyl-)

• Product Name: 1,2-Benzenediamine,N1-ethyl-4-methyl-
• CAS No: 115835-41-1
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 130946
• PubChem ID: 14243606
• Update Time: 2025-11-02

1,2-Benzenediamine,N1-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,N1-ethyl-4-methyl-
• 1,2-Benzenediamine,N1-ethyl-4-methyl-(9CI)
• 1-N-ethyl-4-methylbenzene-1,2-diamine
• N1-ethyl-4-methyl-1,2-Benzenediamine
• N1-ethyl-4-methylbenzene-1,2-diamine
• 2-amino-4-methyl-N-ethylaniline
• Z394649004
• FT-0748751
• EN300-45051
• 115835-41-1
• AKOS009357618
• SCHEMBL2722710
• BNXHASWEPWWAHF-UHFFFAOYSA-N

• Inchi： 1S/C9H14N2/c1-3-11-9-5-4-7(2)6-8(9)10/h4-6,11H,3,10H2,1-2H3
• InChI Key： BNXHASWEPWWAHF-UHFFFAOYSA-N
• SMILES： N(CC)C1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Additional information on 1,2-Benzenediamine,N1-ethyl-4-methyl-

Comprehensive Guide to 1,2-Benzenediamine, N1-ethyl-4-methyl- (CAS No. 115835-41-1): Properties, Applications, and Industry Insights

1,2-Benzenediamine, N1-ethyl-4-methyl- (CAS 115835-41-1) is a specialized aromatic amine derivative gaining attention in advanced material synthesis and pharmaceutical research. This compound, structurally characterized by an ethyl group at the N1 position and a methyl group at the 4-position of the benzene ring, exhibits unique electronic properties that make it valuable for organic electronics and catalyst design. Recent studies highlight its potential as a building block for conductive polymers, aligning with the global push toward sustainable energy solutions.

The molecular structure of N1-ethyl-4-methyl-1,2-benzenediamine contributes to its solubility in polar organic solvents, a feature particularly sought after in dye intermediate manufacturing. Industry reports indicate a 12% annual growth in demand for such tailored diamines, driven by innovations in high-performance coatings and adhesive formulations. Researchers are exploring its role in creating UV-stabilized materials, responding to the solar energy sector's need for durable components.

In pharmaceutical applications, the ethyl-methyl substitution pattern of this benzenediamine derivative shows promise for drug scaffold development. Computational chemistry studies suggest its potential as a precursor for central nervous system (CNS) therapeutics, though clinical validation remains ongoing. The compound's balanced lipophilicity (LogP ≈ 2.1) makes it particularly interesting for blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research.

Manufacturing processes for CAS 115835-41-1 typically involve catalytic amination of substituted nitrobenzenes, with recent patents focusing on green chemistry approaches to reduce environmental impact. A 2023 market analysis revealed that 78% of production now utilizes heterogeneous catalysts, reducing waste generation by 40% compared to traditional methods. This shift aligns with the chemical industry's emphasis on sustainable synthesis practices.

Quality control standards for 1,2-Benzenediamine, N1-ethyl-4-methyl- require HPLC purity ≥98%, with strict limits on residual solvents. The compound's stability profile shows excellent resistance to thermal degradation below 150°C, making it suitable for high-temperature applications. Storage recommendations emphasize protection from oxidative degradation through nitrogen blanketing, a common query among industrial users.

Emerging applications include its use as a ligand in transition metal complexes for OLED technologies, where its electron-donating properties enhance device efficiency. Recent publications in Materials Chemistry Frontiers highlight its role in developing flexible displays, addressing the wearable electronics market's exponential growth. These developments position N1-ethyl-4-methyl-1,2-benzenediamine as a compound of significant commercial potential.

Regulatory status varies by region, with most jurisdictions classifying this derivative as a non-hazardous chemical when handled properly. Safety data sheets recommend standard laboratory precautions, including glove use and adequate ventilation. The compound's low acute toxicity profile (LD50 >2000 mg/kg in rodent studies) makes it preferable to more hazardous alternatives in many applications.

Market intelligence suggests growing interest from Asia-Pacific manufacturers, particularly in South Korea and Japan, where investment in advanced material research has increased by 25% since 2021. Pricing trends show moderate volatility, with current wholesale values ranging $85-$120/kg depending on purity and batch size. Industry forecasts predict steady 5-7% annual demand growth through 2028, driven by electronic material and pharmaceutical intermediate applications.

Technical inquiries frequently focus on the compound's spectroscopic characteristics, with its distinctive NMR pattern (δ 6.7-7.2 ppm aromatic protons, δ 1.2 ppm methyl triplet) serving as a quality control marker. Recent advances in process analytical technology (PAT) enable real-time monitoring during synthesis, a development that has reduced production costs by 18% for leading suppliers.

Environmental fate studies indicate moderate biodegradability (28% in 28 days per OECD 301D), prompting research into bio-based production methods. Life cycle assessment (LCA) data suggests that solvent recovery systems can reduce the carbon footprint of CAS 115835-41-1 production by 33%, addressing sustainability concerns in specialty chemical manufacturing.